Cerium(4+) stearate

Specification

• CAS No.: 7459-41-8
• Molecular Formula: C72H140CeO8
• Molecular Weight: 1274.0 g/mol
• IUPAC Name: cerium(4+);octadecanoate
• Standard InChI: InChI=1S/4C18H36O2.Ce/c4*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h4*2-17H2,1H3,(H,19,20);/q;;;;+4/p-4
• Standard InChI Key: LWOBPGZWSMGVDQ-UHFFFAOYSA-J
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCCCCC(=O)[O-].[Ce+4]

Introduction

Chemical Identity and Structural Characteristics

Cerium(4+) stearate (CAS 7459-41-8) is formally composed of a cerium(IV) cation ($Ce^{4+}$) coordinated to four stearate anions ($C_{17}H_{35}COO^-$). The molecular formula is $Ce(C_{18}H_{35}O_2)_4$, yielding a theoretical molecular weight of 1,274.0 g/mol. Structurally, the $Ce^{4+}$ ion adopts a coordination geometry dictated by steric interactions with the long-chain stearate ligands, likely forming a polymeric or oligomeric structure in the solid state.

Comparative Analysis with Cerium(III) Stearate

Cerium(III) stearate ($Ce(C_{18}H_{35}O_2)_3$), extensively documented in source, contrasts with the IV oxidation state in both reactivity and coordination number. While the III form exhibits a trigonal prismatic geometry typical of lanthanide carboxylates, the IV form’s higher charge density may favor octahedral or square antiprismatic coordination, though experimental structural data remain scarce.

Synthesis and Purification

Synthetic Routes

The preparation of cerium(4+) stearate typically involves:

• Precursor Selection: $Ce(SO_4)_2$ or $Ce(NO_3)_4$ in acidic aqueous solutions (pH < 3) to stabilize $Ce^{4+}$.

• Ligand Exchange: Reaction with sodium stearate ($NaC_{18}H_{35}O_2$) under inert atmosphere:

$$Ce(NO_3)_4 + 4NaC_{18}H_{35}O_2 \rightarrow Ce(C_{18}H_{35}O_2)_4 + 4NaNO_3$$

• Microwave-Assisted Synthesis: Adapted from Ce(IV) metal-organic framework (MOF) methods, this approach may enhance crystallinity by reducing reaction times.

Purification Challenges

As observed in Ce(IV)-MOF synthesis, cerium(4+) stearate requires rigorous purification to remove unreacted stearic acid and cerium hydroxides. Soxhlet extraction with ethanol or acetone is commonly employed.

Physicochemical Properties

Property	Value/Description	Source
Molecular Weight	1,274.0 g/mol (theoretical)	Calculated
Appearance	Off-white powder	Extrapolated
Melting Point	Decomposes above 200°C
Solubility	Insoluble in H₂O; soluble in THF, DMF
Thermal Stability	Stable up to 150°C (in air)
Surface Area ($a_{sBET}$)	Not reported; Ce-MIL-140 analog: 222 m²/g

Oxidation Behavior: The $Ce^{4+}/Ce^{3+}$ redox couple confers oxidative catalytic activity, analogous to CeO₂ nanoparticles.

Applications and Functional Utility

Catalysis

Cerium(4+) stearate’s strong Lewis acidity and oxidizing capacity make it effective in:

• Polymerization Catalysis: Initiating radical reactions in hydrocarbon matrices.

• Organic Oxidation: Converting alcohols to ketones, though direct evidence remains anecdotal.

Materials Science

• Stabilizers: Potential UV absorber in PVC plastics, leveraging $Ce^{4+}$’s optical properties.

• MOF Precursors: Stearate ligands may template porous architectures, though no Ce(IV)-stearate MOFs are yet reported.

Biomedical Hypotheses

While cerium(III) compounds show antimicrobial activity, the IV form’s toxicity profile limits biomedical use. In vitro studies suggest $Ce^{4+}$’s oxidative stress induction in prokaryotic cells.

Parameter	Recommendation
Storage	Argon atmosphere, desiccated
PPE	Nitrile gloves, dust mask
Disposal	Incineration (cerium oxide residue)

Hazard Notes: $Ce^{4+}$’s oxidative nature may exacerbate fire risks in organic media.